Cas no 54576-32-8 (Butane,1,4-bis(ethylthio)-)
Butane,1,4-bis(ethylthio)- structure
Product Name:Butane,1,4-bis(ethylthio)-
Butane,1,4-bis(ethylthio)- Properties
Names and Identifiers
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- Butane,1,4-bis(ethylthio)-
- 3,8-Dithiadecane
- 1,4-bis(ethylsulfanyl)butane
- Butane, 1,4-bis(ethylthio)-
- NSC163280
- VWVDTVNQHHSYBD-UHFFFAOYSA-N
- Q27893910
- 1,4-Bis(ethylsulfanyl)butane #
- 1,4-bis(ethylthio)butane
- Butane,4-bis(ethylthio)-
- UNII-IC01N3V65R
- NSC-163280
- FT-0640263
- DTXSID3022293
- AKOS006343519
- IC01N3V65R
- 54576-32-8
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- InChIKey： VWVDTVNQHHSYBD-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H18S2/c1-3-9-7-5-6-8-10-4-2/h3-8H2,1-2H3
- SMILES： CCSCCCCSCC
Computed Properties
- Exact Mass: 178.08514
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 7
- Monoisotopic Mass: 178.084992
- Heavy Atom Count: 10
- Complexity: 47.2
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3
- Topological Polar Surface Area: 50.6
Experimental Properties
- LogP: 3.27280
- PSA: 0
- Refractive Index: 1.496
- Boiling Point: 245.2°C at 760 mmHg
- Flash Point: 93.6°C
- Density: 0.946
Butane,1,4-bis(ethylthio)- Related Literature
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1. Sulphur ligand–metal complexes. Part 16. Copper complexes of thioethers and the single-crystal X-ray structure of the polymeric mixed-valence complex, penta-μ-chloro-tris-μ-tetrahydrothiophene-tetracopper(I,II)Eric W. Ainscough,Andrew M. Brodie,June M. Husbands,Graeme J. Gainsford,Eric J. Gabe,Neil F. Curtis J. Chem. Soc. Dalton Trans. 1985 151
Recommended suppliers
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(CAS:54576-32-8)Butane,1,4-bis(ethylthio)-
Purity:95%+
Quantity:1g/5g/10g/100g
Price($):discuss personally